(3S)-3-[(tert-Butoxycarbonyl)amino]-1-diazonio-5-methylhex-1-en-2-olate

• IUPAC Name: tert-butyl N-[(3S)-1-diazo-5-methyl-2-oxohexan-3-yl]carbamate
• InChI: InChI=1S/C12H21N3O3/c1-8(2)6-9(10(16)7-14-13)15-11(17)18-12(3,4)5/h7-9H,6H2,1-5H3,(H,15,17)/t9-/m0/s1
• InChI Key: ZECQFLSUODDBDO-VIFPVBQESA-N
• Canonical SMILES: CC(C)CC(C(=O)C=[N+]=[N-])NC(=O)OC(C)(C)C
• Isomeric SMILES: CC(C)C[C@@H](C(=O)C=[N+]=[N-])NC(=O)OC(C)(C)C
• Molecular Formula: C12H21N3O3
• DSSTOX Substance ID: DTXSID10712102
• Molecular Weight: 255.31 g/mol
• CAS No.: 52716-48-0

Description

(3S)-3-[(tert-Butoxycarbonyl)amino]-1-diazonio-5-methylhex-1-en-2-olate, also known as Boc-Lys(DO3A)-OH, is a chemical compound used in scientific research for its ability to bind to metal ions and form stable complexes.

Scientific Research Applications

Applications in Material Science and Surface Chemistry

Diazonium Salts as Surface Modifiers : Aryl diazonium salts are utilized as coupling agents for attaching polymers, biomolecules, and nanoparticles to surfaces. This application is crucial in developing biosensors, protein arrays, and enhancing material properties by grafting synthetic polymers or biomacromolecules directly onto surfaces. The versatility of diazonium compounds in adhesion, surface, and materials sciences underscores their importance across multiple scientific domains (Mahouche-Chergui et al., 2011).

Mechanism of Action

Target of Action

The primary target of the compound, also known as tert-butyl N-[(3S)-1-diazo-5-methyl-2-oxohexan-3-yl]carbamate, is the amino group in organic compounds . The compound is used as a protecting group for amines during chemical reactions .

Mode of Action

The compound acts by converting the amino group into a carbamate, thereby protecting it from reactions . This is achieved through a nucleophilic addition-elimination reaction, forming a tetrahedral intermediate . The carbamate can later be cleaved using a strong acid such as trifluoracetic acid (TFA), resulting in the removal of the protecting group .

Biochemical Pathways

The compound plays a crucial role in the synthesis of peptides, where the amino groups need to be protected during the process . The compound allows for transformations of other functional groups without affecting the amino groups .

Result of Action

The result of the compound’s action is the protection of amino groups during chemical reactions, allowing for the successful synthesis of complex organic compounds . After the reaction, the protecting group can be removed, leaving the amino group intact .

Action Environment

The compound’s action can be influenced by environmental factors such as temperature and pH. For instance, the deprotection of the compound can be achieved at high temperatures using a thermally stable ionic liquid .